Cas no 72922-60-2 (Methyl 3-amino-4-methyl-5-nitrobenzoate)

• Product Name: Methyl 3-amino-4-methyl-5-nitrobenzoate
• CAS No: 72922-60-2
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• MDL: MFCD03081801
• CID: 840390
• PubChem ID: 839285
• Update Time: 2025-10-29

Methyl 3-amino-4-methyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-methyl-5-nitrobenzoate
• Methyl-3-amino-5-nitro-4-methyl benzoate
• NQJNEBQTJXTNJF-UHFFFAOYSA-N
• Methyl3-aMino-4-Methyl-5-nitrobenzoate
• methyl 3-amino-5-nitro-4-methylbenzoate
• Benzoic acid, 3-amino-4-methyl-5-nitro-, methyl ester
• Z1869801274
• FT-0746546
• MFCD03081801
• DTXSID50356983
• AN-970/40920563
• AKOS012322753
• EN300-160519
• XCA92260
• CS-13356
• Z1079174420
• CS-W004221
• SCHEMBL2671409
• A866175
• 72922-60-2
• SB79097
• F14514
• DA-41546

• MDL： MFCD03081801
• Inchi： 1S/C9H10N2O4/c1-5-7(10)3-6(9(12)15-2)4-8(5)11(13)14/h3-4H,10H2,1-2H3
• InChI Key： NQJNEBQTJXTNJF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(C)=C(C=1)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Methyl 3-amino-4-methyl-5-nitrobenzoate

Methyl 3-amino-4-methyl-5-nitrobenzoate (CAS No. 72922-60-2): A Comprehensive Overview in Modern Chemical Research

Methyl 3-amino-4-methyl-5-nitrobenzoate, identified by its CAS number 72922-60-2, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a nitro and amino functional group on a benzoic acid derivative, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in medicinal chemistry.

The structural motif of Methyl 3-amino-4-methyl-5-nitrobenzoate makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both amino and nitro groups allows for further functionalization, making it a key building block in the development of novel compounds. In recent years, there has been a growing interest in exploring the reactivity and utility of such nitroaromatic compounds in drug discovery and material science.

Recent studies have highlighted the importance of nitroaromatic compounds in medicinal chemistry. The nitro group, while traditionally associated with explosive properties, has found new applications as a pharmacophore in drug design. For instance, derivatives of nitroaromatics have been investigated for their potential antimicrobial and anti-inflammatory properties. The amino group, on the other hand, provides a site for further chemical modifications, enabling the synthesis of more intricate molecular architectures.

In the context of synthetic chemistry, Methyl 3-amino-4-methyl-5-nitrobenzoate serves as a precursor for various heterocyclic compounds. Heterocycles are essential scaffolds in pharmaceuticals due to their biological activity and structural diversity. The ability to introduce different functional groups into this framework allows chemists to tailor the properties of the resulting compounds for specific applications. This flexibility has made it a popular choice for researchers aiming to develop new therapeutic agents.

The pharmaceutical industry has been particularly interested in exploring the potential of nitroaromatic compounds as drug candidates. The nitro group can be reduced to an amine, which can then be further modified to create bioactive molecules. This transformation is particularly useful in the synthesis of kinase inhibitors and other targeted therapies. Additionally, the methyl and amino groups provide handles for derivatization, allowing for fine-tuning of pharmacokinetic properties.

Material science has also seen applications of Methyl 3-amino-4-methyl-5-nitrobenzoate. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic materials. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The ability to modify its structure allows for the optimization of these properties, making it a promising candidate for advanced technological applications.

The synthesis of Methyl 3-amino-4-methyl-5-nitrobenzoate involves several key steps that highlight its importance as an intermediate. Typically, it is synthesized through the nitration of methyl benzoate followed by selective functionalization. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for research purposes. These improvements have been driven by the demand for high-quality intermediates in pharmaceutical and material science applications.

In conclusion, Methyl 3-amino-4-methyl-5-nitrobenzoate (CAS No. 72922-60-2) is a multifaceted compound with significant implications in modern chemical research. Its structural features make it a valuable intermediate in synthetic chemistry, while its potential applications in drug discovery and material science continue to be explored. As research progresses, we can expect to see further developments in its utility across various scientific disciplines.